Cas no 2137883-39-5 (2-Amino-6-(benzyloxy)-5-methylhexan-3-one)

• Product Name: 2-Amino-6-(benzyloxy)-5-methylhexan-3-one
• CAS No: 2137883-39-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6421669
• PubChem ID: 165471081
• Update Time: 2025-05-20

2-Amino-6-(benzyloxy)-5-methylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-799561
• 2137883-39-5
• 2-amino-6-(benzyloxy)-5-methylhexan-3-one
• 2-Amino-6-(benzyloxy)-5-methylhexan-3-one

• Inchi： 1S/C14H21NO2/c1-11(8-14(16)12(2)15)9-17-10-13-6-4-3-5-7-13/h3-7,11-12H,8-10,15H2,1-2H3
• InChI Key： RKJNCTHFOIQXTG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CC(C(C)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-6-(benzyloxy)-5-methylhexan-3-one

Comprehensive Overview of 2-Amino-6-(benzyloxy)-5-methylhexan-3-one (CAS No. 2137883-39-5)

2-Amino-6-(benzyloxy)-5-methylhexan-3-one (CAS No. 2137883-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its amino and benzyloxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its ketone and amine functionalities enable diverse chemical modifications.

The growing demand for 2-Amino-6-(benzyloxy)-5-methylhexan-3-one is driven by its relevance in modern medicinal chemistry. With the rise of AI-driven drug design and high-throughput screening, compounds like this are increasingly valuable for their ability to act as building blocks in the development of novel therapeutics. Its CAS No. 2137883-39-5 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Additionally, its benzyloxy moiety offers unique solubility and reactivity profiles, making it a preferred choice for synthetic chemists.

In the context of green chemistry and sustainable synthesis, 2-Amino-6-(benzyloxy)-5-methylhexan-3-one has been explored for its compatibility with eco-friendly reaction conditions. Recent studies highlight its utility in catalytic asymmetric synthesis, a hot topic in organic chemistry. The compound’s methylhexan-3-one backbone also aligns with trends in bioactive molecule design, where researchers seek to balance potency and metabolic stability. These attributes make it a subject of frequent queries in scientific literature and patent filings.

From a commercial perspective, CAS No. 2137883-39-5 is often associated with custom synthesis and contract manufacturing services, as its niche applications require specialized expertise. The compound’s amino-ketone structure is also relevant to peptide mimetics, a rapidly expanding field in drug development. As such, suppliers and researchers alike prioritize its availability and purity, ensuring compliance with Good Manufacturing Practices (GMP). This focus on quality underscores its role in advancing precision medicine and targeted therapies.

Looking ahead, 2-Amino-6-(benzyloxy)-5-methylhexan-3-one is poised to remain a key player in interdisciplinary research. Its integration into machine learning-based compound libraries and virtual screening platforms further amplifies its relevance. By addressing contemporary challenges such as drug resistance and selective toxicity, this compound exemplifies the synergy between traditional organic synthesis and modern technological advancements. Its continued exploration will likely yield innovative solutions for unmet medical needs.